Cas no 292170-09-3 (Butanoic acid, 2-[(2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl)amino]- (9CI))

Butanoic acid, 2-[(2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl)amino]- (9CI) structure
292170-09-3 structure
Product Name:Butanoic acid, 2-[(2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl)amino]- (9CI)
CAS No:292170-09-3
MF:C7H10N4O4
MW:214.17870092392
CID:1023447
PubChem ID:3457387
Update Time:2025-04-20

Butanoic acid, 2-[(2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-[(2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazin-6-yl)amino]- (9CI)
    • 2-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino)butanoic acid
    • AKOS040893125
    • 2-[(5-hydroxy-3-oxo-2,3-dihydro-1,2,4-triazin-6-yl)amino]butanoic acid
    • SR-01000438063-1
    • 292170-09-3
    • 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino]butanoic acid
    • STL579886
    • AKOS016379411
    • AKOS001626818
    • CCG-16890
    • SR-01000438063
    • STL331961
    • Inchi: 1S/C7H10N4O4/c1-2-3(6(13)14)8-4-5(12)9-7(15)11-10-4/h3H,2H2,1H3,(H,8,10)(H,13,14)(H2,9,11,12,15)
    • InChI Key: ZTOLJVKBVSVWFX-UHFFFAOYSA-N
    • SMILES: OC(C(CC)NC1C(NC(NN=1)=O)=O)=O

Computed Properties

  • Exact Mass: 214.07020481g/mol
  • Monoisotopic Mass: 214.07020481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 120Ų
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